Cas no 164071-56-1 ((S)-3-Chloro-1-(thiophen-2-yl)propan-1-ol)

(S)-3-Chloro-1-(thiophen-2-yl)propan-1-ol structure
164071-56-1 structure
Product Name:(S)-3-Chloro-1-(thiophen-2-yl)propan-1-ol
CAS No:164071-56-1
MF:C7H9ClOS
MW:176.663759946823
MDL:MFCD06410839
CID:823696
PubChem ID:10236042
Update Time:2025-04-19

(S)-3-Chloro-1-(thiophen-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (S)-3-Chloro-1-(thiophen-2-yl)propan-1-ol
    • S-(-)-3-chloro-1-(2-thienyl)-1-propanol
    • 3-CHLORO-1-(2-THIENYL)-1-PROPANOL
    • (S)-alpha-(2-chloroethyl) thiophenemethanol
    • AKOS006284553
    • (1S)-3-chloro-1-(2-thienyl)propan-1-ol
    • 164071-56-1
    • (s)-(-)-3-chloro-1-(2-thienyl)-propan-1-ol
    • (1S)-3-chloro-1-thiophen-2-ylpropan-1-ol
    • DB-328107
    • SCHEMBL1232311
    • YISRPYKYTBBHBK-LURJTMIESA-N
    • EN300-4282044
    • (1S)-3-CHLORO-1-(THIOPHEN-2-YL)PROPAN-1-OL
    • (S)-3-chloro-1-(2-thienyl)-1-propanol
    • (S)-(-)-3 -chloro-1 -(2-thienyl)-propan-1-ol
    • MDL: MFCD06410839
    • Inchi: 1S/C7H9ClOS/c8-4-3-6(9)7-2-1-5-10-7/h1-2,5-6,9H,3-4H2/t6-/m0/s1
    • InChI Key: YISRPYKYTBBHBK-LURJTMIESA-N
    • SMILES: ClCC[C@@H](C1=CC=CS1)O

Computed Properties

  • Exact Mass: 176.0062638g/mol
  • Monoisotopic Mass: 176.0062638g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 99.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 48.5Ų

Experimental Properties

  • PSA: 48.47000
  • LogP: 2.41040

(S)-3-Chloro-1-(thiophen-2-yl)propan-1-ol Pricemore >>

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